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molecular formula C11H15FN2O B8646615 4-Fluoro-3-(morpholinomethyl)aniline

4-Fluoro-3-(morpholinomethyl)aniline

Cat. No. B8646615
M. Wt: 210.25 g/mol
InChI Key: BSPMTVRTRVXTIM-UHFFFAOYSA-N
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Patent
US08461179B1

Procedure details

A mixture of 4-(2-fluoro-5-nitrobenzyl)morpholine (414 mg, 1.723 mmol) in EtOAc (15 mL) was treated with 10% Pd/C (100 mg) and hydrogenated (1 atm) for 3 h. The solids were removed via filtration, rinsed with EtOAc and the filtrate concentrated to dryness to afford 4-fluoro-3-(morpholinomethyl)aniline (200 mg, 55% yield). MS (ESI) m/z: 211.1 [M+H]+.
Name
4-(2-fluoro-5-nitrobenzyl)morpholine
Quantity
414 mg
Type
reactant
Reaction Step One
Name
EtOAc
Quantity
15 mL
Type
solvent
Reaction Step One
Name
Pd/C
Quantity
100 mg
Type
catalyst
Reaction Step Two
Name
4-fluoro-3-(morpholinomethyl)aniline
Yield
55%

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:14]=[CH:13][C:12]([N+:15]([O-])=O)=[CH:11][C:3]=1[CH2:4][N:5]1[CH2:10][CH2:9][O:8][CH2:7][CH2:6]1>CCOC(C)=O.[Pd]>[F:1][C:2]1[CH:14]=[CH:13][C:12]([NH2:15])=[CH:11][C:3]=1[CH2:4][N:5]1[CH2:6][CH2:7][O:8][CH2:9][CH2:10]1

Inputs

Step One
Name
4-(2-fluoro-5-nitrobenzyl)morpholine
Quantity
414 mg
Type
reactant
Smiles
FC1=C(CN2CCOCC2)C=C(C=C1)[N+](=O)[O-]
Name
EtOAc
Quantity
15 mL
Type
solvent
Smiles
CCOC(=O)C
Step Two
Name
Pd/C
Quantity
100 mg
Type
catalyst
Smiles
[Pd]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The solids were removed via filtration
WASH
Type
WASH
Details
rinsed with EtOAc
CONCENTRATION
Type
CONCENTRATION
Details
the filtrate concentrated to dryness

Outcomes

Product
Name
4-fluoro-3-(morpholinomethyl)aniline
Type
product
Smiles
FC1=C(C=C(N)C=C1)CN1CCOCC1
Measurements
Type Value Analysis
AMOUNT: MASS 200 mg
YIELD: PERCENTYIELD 55%
YIELD: CALCULATEDPERCENTYIELD 55.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.